Cas no 85870-23-1 (2-(bromomethyl)-2-methyloxolane)

• Product Name: 2-(bromomethyl)-2-methyloxolane
• CAS No: 85870-23-1
• MF: C₆H₁₁BrO
• MW: 179.054941415787
• MDL: MFCD23847309
• CID: 4245769
• PubChem ID: 13042890
• Update Time: 2025-11-02

2-(bromomethyl)-2-methyloxolane Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(bromomethyl)tetrahydro-2-methyl-
• 2-(bromomethyl)-2-methyloxolane

• MDL： MFCD23847309
• Inchi： 1S/C6H11BrO/c1-6(5-7)3-2-4-8-6/h2-5H2,1H3
• InChI Key： FCRGNIOWVNCUGM-UHFFFAOYSA-N
• SMILES： BrCC1(C)CCCO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-(bromomethyl)-2-methyloxolane

Comprehensive Guide to 2-(Bromomethyl)-2-methyloxolane (CAS No. 85870-23-1): Properties, Applications, and Market Insights

2-(Bromomethyl)-2-methyloxolane (CAS No. 85870-23-1) is a versatile organic compound widely used in pharmaceutical and chemical synthesis. This brominated oxolane derivative is gaining attention due to its unique reactivity and applications in modern synthetic chemistry. Researchers and industry professionals are increasingly searching for information on 2-(Bromomethyl)-2-methyloxolane synthesis, 2-methyloxolane derivatives, and bromomethyl compound applications, making this a timely topic for exploration.

The compound belongs to the class of heterocyclic bromo compounds, characterized by a five-membered oxolane ring with bromomethyl and methyl substituents. Its molecular formula is C₆H₁₁BrO, with a molecular weight of 179.06 g/mol. The presence of both the bromomethyl group and the oxolane ring makes this compound particularly valuable for nucleophilic substitution reactions and as a building block in complex molecule synthesis.

In pharmaceutical applications, 2-(Bromomethyl)-2-methyloxolane serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies highlight its use in creating novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and antiviral compounds. The compound's ability to introduce both lipophilic and reactive functionalities makes it valuable in medicinal chemistry and drug discovery processes.

The chemical industry utilizes CAS 85870-23-1 in several specialized applications. Its reactivity profile makes it suitable for creating functionalized polymers and specialty chemicals. Recent patent literature reveals growing interest in using this compound for developing advanced materials with tailored properties, answering frequent searches about bromomethyl compounds in material science and oxolane derivatives applications.

From a synthetic chemistry perspective, 2-(Bromomethyl)-2-methyloxolane offers several advantages. The compound demonstrates good stability under standard conditions while maintaining sufficient reactivity for various transformations. This balance makes it particularly useful in multi-step synthesis and complex molecule construction, addressing common queries about stable bromoalkyl reagents and versatile synthetic intermediates.

Market trends indicate growing demand for 2-methyloxolane derivatives in both research and industrial applications. The compound's unique combination of properties positions it well for emerging applications in green chemistry initiatives and sustainable synthesis approaches. Industry reports suggest increasing interest in this chemical as researchers look for alternatives to more traditional reagents in environmentally friendly processes.

Quality control and characterization of 2-(Bromomethyl)-2-methyloxolane are critical for its effective use. Standard analytical techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis are employed to ensure purity and confirm identity. These analytical aspects respond to frequent searches about CAS 85870-23-1 characterization and bromomethyl compound analysis in scientific databases.

Safety considerations for handling 2-(Bromomethyl)-2-methyloxolane follow standard laboratory protocols for brominated compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and adequate ventilation are recommended during use. This information addresses common workplace safety queries regarding oxolane derivative handling and laboratory chemical safety.

The future outlook for 2-(Bromomethyl)-2-methyloxolane appears promising, with potential expansions into new application areas. Ongoing research explores its use in catalysis, material science, and bioconjugation chemistry. These developments respond to growing interest in novel synthetic methodologies and advanced chemical building blocks within the scientific community.

For researchers and industry professionals seeking detailed technical information about CAS 85870-23-1, comprehensive data sheets and spectroscopic information are available through chemical suppliers and scientific literature. The compound's growing importance in synthetic chemistry ensures continued interest and investigation into its properties and applications, making 2-(Bromomethyl)-2-methyloxolane a compound worth watching in coming years.